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Compound of Interest

Compound Name: Catharanthine tartrate

Cat. No.: B15577689 Get Quote

For researchers, scientists, and professionals in drug development, the proper disposal of

chemical compounds is a critical component of laboratory safety and regulatory compliance.

Catharanthine tartrate, a key intermediate in the synthesis of vinblastine and vincristine,

requires careful handling and disposal. This guide provides essential, step-by-step procedures

for its safe disposal, ensuring the protection of personnel and the environment.

Immediate Safety and Handling Considerations
Before initiating any disposal procedures, it is imperative to consult the Safety Data Sheet

(SDS) for Catharanthine Tartrate. It is important to note that different suppliers may provide

conflicting hazard classifications. For instance, some sources classify it as harmful if swallowed

and a skin/eye irritant, while others do not classify it as a hazardous substance according to the

Globally Harmonized System (GHS)[1][2]. Therefore, it is best practice to handle

Catharanthine Tartrate as a hazardous chemical.

Personal Protective Equipment (PPE):

Gloves: Wear appropriate chemical-resistant gloves. Dispose of contaminated gloves after

use[3].

Eye Protection: Use safety glasses or goggles[1].

Body Protection: A lab coat is recommended to prevent skin contact[1][3].
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Respiratory Protection: If there is a risk of dust formation, use a NIOSH-approved

respirator[1][3].

Engineering Controls:

Work in a well-ventilated area, preferably in a chemical fume hood, especially when handling

the solid form to avoid dust formation[1][3].

Step-by-Step Disposal Procedures
The disposal of Catharanthine Tartrate must adhere to all federal, state, and local

regulations[3]. It is strongly recommended to use a licensed professional waste disposal

company[3]. The following procedures provide a general framework for handling and preparing

the compound for disposal.

1. Waste Identification and Segregation:

Clearly label all waste containers with "Hazardous Waste" and the full chemical name:

"Catharanthine Tartrate."[4][5][6]

Segregate Catharanthine Tartrate waste from other chemical waste streams to avoid

incompatible mixtures. It is incompatible with strong oxidizing agents, strong acids, and

strong alkalis[1].

2. Disposal of Solid Catharanthine Tartrate:

Container: Whenever possible, dispose of solid Catharanthine Tartrate in its original

container[4][6]. If this is not feasible, use a new, clean, and compatible container with a

secure, leak-proof screw-on cap[4][7]. The container should be made of a material that does

not react with the chemical[7].

Procedure:

Carefully sweep up the solid material, avoiding dust formation[3].

Transfer the solid into the designated hazardous waste container.

Securely close the container.
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Store the container in a designated hazardous waste storage area, away from

incompatible materials[4].

3. Disposal of Catharanthine Tartrate Solutions:

Aqueous Solutions: Do not dispose of Catharanthine Tartrate solutions down the drain.

Container: Use a compatible, leak-proof container with a screw-on cap for liquid waste[4][7].

Do not fill the container to more than 90% capacity to allow for expansion[7].

Procedure:

Carefully pour the Catharanthine Tartrate solution into the designated liquid hazardous

waste container.

Securely close the container.

Store the container in secondary containment to prevent spills[4]. The secondary container

should be able to hold 110% of the volume of the primary container[4].

4. Disposal of Contaminated Labware:

Sharps: Needles, syringes, and other sharps contaminated with Catharanthine Tartrate
should be placed in a designated sharps container labeled as hazardous waste[4].

Non-Sharps: Gloves, bench paper, and other disposable lab supplies contaminated with

Catharanthine Tartrate should be double-bagged in clear plastic bags and labeled as

hazardous chemical waste[4].

Empty Containers: Empty containers that held Catharanthine Tartrate should be triple-

rinsed with a suitable solvent. The rinsate must be collected and disposed of as hazardous

liquid waste[5]. After rinsing, the container can often be disposed of as regular trash, but

confirm this with your institution's environmental health and safety (EHS) office[5].

Key Data Summary
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Parameter Information Source

Chemical Name Catharanthine Tartrate [3]

CAS Number 4168-17-6 [1]

Appearance Solid [3]

Hazard Classifications (Varies

by Supplier)

Harmful if swallowed, Causes

skin irritation, Causes serious

eye irritation, May cause

respiratory irritation. OR Not a

hazardous substance or

mixture.

[1][2]

Incompatible Materials
Strong oxidizing agents,

Strong acids/alkalis
[1]

Recommended Disposal

Method

Offer to a licensed,

professional waste disposal

company.

[3]

Drain Disposal
Not recommended. Do not let

product enter drains.

Disposal Workflow
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Caption: Disposal workflow for Catharanthine Tartrate.
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By adhering to these procedures and consulting with your institution's environmental health and

safety department, you can ensure the safe and compliant disposal of Catharanthine Tartrate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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